Cas no 817570-40-4 (1-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(2,2-dimethylpropanoyl)thiourea)

• Product Name: 1-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(2,2-dimethylpropanoyl)thiourea
• CAS No: 817570-40-4
• MF: C₁₈H₂₃N₅O₅S₂
• MW: 453.535721063614
• CID: 5447188
• Update Time: 2025-07-15

1-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(2,2-dimethylpropanoyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-{[(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}phenyl)amino]carbonothioyl}-2,2-dimethylpropanamide
• Propanamide, N-[[[4-[[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl]phenyl]amino]thioxomethyl]-2,2-dimethyl-
• 1-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(2,2-dimethylpropanoyl)thiourea

• Inchi： 1S/C18H23N5O5S2/c1-18(2,3)15(24)22-17(29)19-11-6-8-12(9-7-11)30(25,26)23-13-10-14(27-4)21-16(20-13)28-5/h6-10H,1-5H3,(H,20,21,23)(H2,19,22,24,29)
• InChI Key： LCWKUMZNZAQBFR-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=C(S(NC2C=C(OC)N=C(OC)N=2)(=O)=O)C=C1)=S)(=O)C(C)(C)C

Additional information on 1-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(2,2-dimethylpropanoyl)thiourea

Introduction to 1-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(2,2-dimethylpropanoyl)thiourea (CAS No. 817570-40-4)

1-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(2,2-dimethylpropanoyl)thiourea (CAS No. 817570-40-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a sulfamoyl group, a pyrimidine ring, and a thiourea moiety. These functional groups contribute to its potential therapeutic applications and biological activities.

The sulfamoyl group is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in drug design. The presence of the pyrimidine ring, particularly with the substitution of methoxy groups at the 2 and 6 positions, enhances the compound's lipophilicity and stability. The thiourea moiety, on the other hand, is a versatile functional group that can participate in various biological interactions, including hydrogen bonding and coordination with metal ions.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of this compound. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that 1-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(2,2-dimethylpropanoyl)thiourea exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrated significant anti-proliferative activity against a panel of human cancer cell lines. The researchers found that the compound selectively inhibited the proliferation of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are aberrantly activated in cancer cells.

Beyond its anti-cancer properties, this compound has also shown promise in treating inflammatory conditions. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that 1-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(2,2-dimethylpropanoyl)thiourea can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for developing new anti-inflammatory drugs.

The pharmacokinetic properties of this compound have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is essential for developing oral formulations. Additionally, it shows low toxicity in animal models, suggesting a favorable safety profile.

In conclusion, 1-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-3-(2,2-dimethylpropanoyl)thiourea (CAS No. 817570-40-4) is a promising compound with potential therapeutic applications in cancer and inflammatory diseases. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery and clinical trials. Ongoing research continues to explore its full potential and optimize its use in treating various diseases.